Cas no 2241867-55-8 ((propan-2-yl-d7)boronic acid)

• Product Name: (propan-2-yl-d7)boronic acid
• CAS No: 2241867-55-8
• MF: C₃H₉BO₂
• MW: 94.956493139267
• CID: 6815931
• PubChem ID: 45788505
• Update Time: 2025-03-03

(propan-2-yl-d7)boronic acid Chemical and Physical Properties

Names and Identifiers

• CS-18871
• iso-Propyl-d7-boronic acid
• AKOS015944620
• 2241867-55-8
• (propan-2-yl-d7)boronic acid

• Inchi： 1S/C3H9BO2/c1-3(2)4(5)6/h3,5-6H,1-2H3/i1D3,2D3,3D
• InChI Key： QIPHSSYCQCBJAX-YYWVXINBSA-N
• SMILES： OB(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 95.1134969Da
• Monoisotopic Mass: 95.1134969Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 35.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų